Cas no 2172587-29-8 (1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide)

1-(1-Cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide is a specialized heterocyclic compound featuring a triazole core functionalized with a carbothioamide group and cyclopropyl-ethyl and propyl substituents. Its unique structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for designing enzyme inhibitors or bioactive agents. The carbothioamide moiety enhances binding affinity to metal ions or biological targets, while the cyclopropyl and propyl groups contribute to steric and electronic modulation, improving selectivity and stability. This compound is suitable for exploratory synthesis in drug discovery, offering versatility for further derivatization. High-purity grades ensure reproducibility in research applications.
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide structure
2172587-29-8 structure
Product Name:1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
CAS No:2172587-29-8
MF:C11H18N4S
MW:238.352420330048
CID:6235153
PubChem ID:165759807
Update Time:2025-10-28

1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
    • EN300-1596492
    • 2172587-29-8
    • Inchi: 1S/C11H18N4S/c1-3-4-9-10(11(12)16)13-14-15(9)7(2)8-5-6-8/h7-8H,3-6H2,1-2H3,(H2,12,16)
    • InChI Key: CPKFVYNXCYNECJ-UHFFFAOYSA-N
    • SMILES: S=C(C1=C(CCC)N(C(C)C2CC2)N=N1)N

Computed Properties

  • Exact Mass: 238.12521776g/mol
  • Monoisotopic Mass: 238.12521776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 88.8Ų

1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1596492-0.05g
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
0.05g
$1247.0 2023-06-04
Enamine
EN300-1596492-0.1g
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
0.1g
$1307.0 2023-06-04
Enamine
EN300-1596492-0.25g
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
0.25g
$1366.0 2023-06-04
Enamine
EN300-1596492-0.5g
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
0.5g
$1426.0 2023-06-04
Enamine
EN300-1596492-1.0g
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
1g
$1485.0 2023-06-04
Enamine
EN300-1596492-2.5g
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
2.5g
$2912.0 2023-06-04
Enamine
EN300-1596492-5.0g
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
5g
$4309.0 2023-06-04
Enamine
EN300-1596492-10.0g
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
10g
$6390.0 2023-06-04
Enamine
EN300-1596492-50mg
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
50mg
$1247.0 2023-09-23
Enamine
EN300-1596492-100mg
1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
2172587-29-8
100mg
$1307.0 2023-09-23

Additional information on 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172587-29-8)

The compound 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172587-29-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive triazole-carbothioamide scaffold, combined with the cyclopropylethyl and propyl substituents, makes it a promising candidate for various applications, including enzyme inhibition and antimicrobial activity. Researchers are increasingly exploring its potential due to the growing demand for novel heterocyclic compounds in pharmaceutical development.

One of the most frequently searched questions about this compound is: "What are the biological activities of 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide?" Recent studies suggest that the triazole core, known for its versatility, contributes to interactions with biological targets such as kinases and bacterial enzymes. The carbothioamide group further enhances its binding affinity, making it a subject of interest in the design of new therapeutic agents. This aligns with the current trend in drug discovery, where researchers prioritize molecules with multitarget potential.

Another hot topic in the scientific community is the synthetic pathway of CAS 2172587-29-8. The compound is typically synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used "click chemistry" method. The incorporation of the cyclopropylethyl moiety introduces steric complexity, which can influence the compound's pharmacokinetic properties. This aspect is particularly relevant to researchers investigating ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of small molecules, a trending focus in preclinical studies.

From an industrial perspective, the demand for 1,2,3-triazole derivatives like this compound has surged due to their stability and functional diversity. The propyl side chain in this molecule offers lipophilicity, a property often optimized in drug candidates to improve membrane permeability. Such features are frequently discussed in forums and publications related to structure-activity relationship (SAR) studies, a key area of interest for medicinal chemists.

Environmental and safety considerations are also critical when handling 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide. While not classified as hazardous under standard regulations, proper laboratory practices are essential. This aligns with the broader industry shift toward green chemistry principles, where researchers seek to minimize waste and use sustainable synthetic routes. Searches for "biodegradability of triazole compounds" reflect this growing concern among scientists.

In summary, CAS 2172587-29-8 represents a compelling case study in modern heterocyclic chemistry. Its structural features, including the triazole ring and carbothioamide functionality, position it as a valuable scaffold for further exploration. As the pharmaceutical industry continues to prioritize innovative small-molecule drugs, compounds like this will remain at the forefront of research, addressing both scientific curiosity and practical therapeutic needs.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent